2-Chloro-2-fluoro-2-[4-(trifluoromethyl)phenyl]acetyl fluoride
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Description
2-Chloro-2-fluoro-2-[4-(trifluoromethyl)phenyl]acetyl fluoride is a useful research compound. Its molecular formula is C9H4ClF5O and its molecular weight is 258.57 g/mol. The purity is usually 95%.
The exact mass of the compound this compound; 98% is 257.9870833 g/mol and the complexity rating of the compound is 272. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Fluorinated Compounds : This chemical has been used in the synthesis of various fluorinated compounds. For instance, it played a role in preparing fluoropyridazinones by fluorination of dichloropyridazinones with specific fluorination reagents (Pei & Yang, 2010).
Electrochemical Fluorination : Electrochemical fluorination studies involving chlorine-containing ethers have utilized this chemical. These studies have led to the creation of new chloropolyfluoroethers (Okazaki, Nagase, Baba, & Kodaira, 1974).
Catalysis in Organic Synthesis : The compound has been explored as a catalyst in organic synthesis, particularly in the addition of trialkylsilylalkynes to various carbonyl compounds, demonstrating its versatility in organic chemical reactions (Chintareddy, Wadhwa, & Verkade, 2011).
Synthesis of Fluorinated Naphthalene Derivatives : It has been used in the synthesis of β-trifluoromethylnaphthalene derivatives, showcasing its utility in creating specific fluorinated aromatic compounds (Hosokawa & Inukai, 1972).
Development of Fluorinated Polymers : The chemical plays a significant role in the development of novel poly(arylene ether)s containing multi-substituted pentaphenylene moiety, which are important in creating high-performance materials (Liaw, Huang, Huang, Chang, & Han, 2007).
Innovations in Decarboxylation Techniques : It has been used in innovative decarboxylation techniques to synthesize chloro- and fluoroaromatic compounds (Lui, Marhold, & Rock, 1998).
Properties
IUPAC Name |
2-chloro-2-fluoro-2-[4-(trifluoromethyl)phenyl]acetyl fluoride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H4ClF5O/c10-8(12,7(11)16)5-1-3-6(4-2-5)9(13,14)15/h1-4H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RWTWTFZJTYBGQD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(C(=O)F)(F)Cl)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H4ClF5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.57 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.